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Compound of Interest

Compound Name: Flurocitabine hydrochloride

Cat. No.: B1201652 Get Quote

Notice: Following a comprehensive search of publicly available scientific literature and

databases, it has been determined that there is a significant lack of accessible information

regarding the compound designated NSC-166641. The National Cancer Institute (NCI)

Developmental Therapeutics Program (DTP) database lists NSC-166641 with the associated

name "aafc," but provides no further details on its chemical structure, mechanism of action, or

developmental history.[1]

Due to the absence of published research, experimental data, and detailed compound

information, it is not possible to construct the requested in-depth technical guide on the

discovery, history, and core scientific data of NSC-166641. The core requirements for this

request, including the presentation of quantitative data, detailed experimental protocols, and

the visualization of signaling pathways, cannot be fulfilled at this time.

Further investigation into internal or proprietary databases beyond the scope of public search

tools would be necessary to uncover the information required for this technical guide.

Researchers, scientists, and drug development professionals interested in NSC-166641 are

encouraged to directly consult the National Cancer Institute's resources for any non-publicly

disclosed information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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